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Compound of Interest

Compound Name: Atarax

Cat. No.: B10761831 Get Quote

For Immediate Reference: Atarax (hydroxyzine) is not a DEA-controlled substance. However,

based on its toxicological properties, it may be classified as a hazardous waste under the

Resource Conservation and Recovery Act (RCRA). Therefore, it is imperative that Atarax and

any materials contaminated with it are disposed of following appropriate hazardous waste

procedures. Under no circumstances should Atarax be disposed of down the drain or in

regular trash without proper waste characterization.

This guide provides essential, step-by-step procedures for the safe and compliant disposal of

Atarax (hydroxyzine) for researchers, scientists, and drug development professionals.

Adherence to these protocols is critical for ensuring personnel safety, environmental protection,

and regulatory compliance.

Regulatory Framework
The disposal of pharmaceutical waste in a laboratory setting is primarily governed by the

Environmental Protection Agency (EPA) and, for controlled substances, the Drug Enforcement

Administration (DEA).[1][2] Since Atarax is not a controlled substance, DEA regulations do not

apply.[3][4][5] The primary regulation to consider is the Resource Conservation and Recovery

Act (RCRA), which governs the management of hazardous waste.[1][6]

Step-by-Step Disposal Protocol for Atarax
Step 1: Waste Characterization
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Before disposal, a formal hazardous waste determination must be made. While hydroxyzine is

not specifically a "P" or "U" listed hazardous waste under RCRA, it may exhibit hazardous

characteristics, particularly toxicity.[3][7] Safety Data Sheets (SDS) for hydroxyzine

hydrochloride indicate that it is harmful if swallowed and is a suspected reproductive toxin.

Action: Unless your institution has performed a specific analysis to prove otherwise, it is best

practice to manage all Atarax waste as hazardous waste.

Step 2: Segregation

Proper segregation of waste is crucial to prevent chemical reactions and ensure proper

disposal.[6]

Action:

Do not mix Atarax waste with non-hazardous waste.

Segregate Atarax waste from other types of chemical waste unless approved by your

institution's Environmental Health and Safety (EHS) department.

Step 3: Containerization

All hazardous waste must be collected in appropriate, clearly labeled containers.[6]

Action:

Use a dedicated, leak-proof waste container compatible with the chemical properties of

hydroxyzine.

The container must be in good condition, with a secure, tight-fitting lid.

For solid forms (tablets), a wide-mouth plastic or glass container is suitable. For solutions,

ensure the container is appropriate for liquids.

Step 4: Labeling

Accurate labeling is a key compliance requirement.
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Action:

Label the container with the words "Hazardous Waste."

Clearly identify the contents: "Atarax (Hydroxyzine) Waste."

Include the full chemical name and any other components of the waste stream.

Indicate the date when waste was first added to the container (accumulation start date).

Step 5: Accumulation and Storage

Hazardous waste must be stored safely in a designated Satellite Accumulation Area (SAA)

within the laboratory.

Action:

Store the waste container at or near the point of generation.

Keep the container closed at all times, except when adding waste.

Ensure the storage area is secure and away from general laboratory traffic.

Step 6: Disposal

Hazardous waste must be disposed of through your institution's approved hazardous waste

management program.

Action:

Contact your EHS department to schedule a pickup for the full waste container.

Do not attempt to dispose of the waste through a third-party vendor without institutional

approval.

Maintain all records of waste disposal as required by your institution and regulatory

agencies.
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Handling Spills
In the event of a spill, follow these procedures:

Evacuate: If the spill is large, evacuate non-essential personnel from the area.[7]

Contain: Contain the spill using appropriate absorbent materials. For solid spills, a damp

cloth or a filtered vacuum should be used to avoid dust generation.[7]

Clean: Clean the spill area thoroughly.

Dispose: All materials used for spill cleanup must be placed in the hazardous waste

container for Atarax.

Report: Report the spill to your laboratory supervisor and EHS department.

Atarax Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Atarax
in a research environment.
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Atarax (Hydroxyzine) Disposal Workflow for Research Labs

Step 1: Waste Assessment

Step 2 & 3: Segregation & Containerization

Step 4: Final Disposal

Start: Atarax Waste Generated
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Is it RCRA
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No

Segregate from other waste streams

Yes / Assume Yes
(Best Practice)

Drain Disposal Regular Trash Disposal

Place in a labeled, sealed
Hazardous Waste container

Arrange for pickup by
EHS / Licensed Waste Hauler

Dispose via approved
hazardous waste incineration

Click to download full resolution via product page

Caption: Atarax Disposal Workflow
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Quantitative Data Summary
No specific quantitative data sets for Atarax disposal were identified in the literature. However,

the key takeaway for laboratory personnel is the qualitative classification of the waste.

Parameter Classification/Procedure

DEA Controlled Substance No

RCRA Hazardous Waste Assumed "Yes" (Toxicity Characteristic)

Recommended Disposal Method Hazardous Waste Incineration

Prohibited Disposal Methods Drain, Regular Trash

Experimental Protocols
The standard operating procedure for the disposal of Atarax waste is a form of an

experimental protocol focused on safety and compliance. The detailed steps provided in this

document constitute the methodology for the safe handling and disposal of this chemical in a

laboratory setting. Always consult your institution's specific chemical hygiene plan and EHS

guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Atarax (Hydroxyzine) in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10761831#atarax-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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